Calcein
Overview
Description
Calcein, also known as fluorexon or fluorescein complex, is a fluorescent dye with excitation and emission wavelengths of 495 and 515 nm, respectively . It appears as orange crystals and self-quenches at concentrations above 70 mM . It is mainly used to study bone metabolism under in vivo conditions and helps in the staining of the pit area under in vitro conditions .
Synthesis Analysis
Calcein acetoxymethyl ester (AM) is a non-fluorescent, uncharged molecule that is freely permeable to the plasma membrane of viable cells . It is converted to a fluorescent form, calcein, upon cleavage of the lipophilic blocking groups by nonspecific esterases in the cytoplasm .
Molecular Structure Analysis
Calcein has a molecular formula of C30H26N2O13 . Its IUPAC name is 2-[[7’-[[bis(carboxymethyl)amino]methyl]-3’,6’-dihydroxy-3-oxospiro[2-benzofuran-1,9’-xanthene]-2’-yl]methyl-(carboxymethyl)amino]acetic acid .
Chemical Reactions Analysis
Calcein is used in Loop-mediated isothermal amplification (LAMP) of gene sequences, a simple, rapid, specific and cost-effective nucleic acid amplification method . It also forms fluorescent 1:1 and 1:2 compounds with alkaline earths in alkaline solutions .
Physical And Chemical Properties Analysis
Calcein has a molecular weight of 622.53 g/mol . It is a xanthene dye and has a role as a fluorochrome .
Scientific Research Applications
1. Intracellular ROS Detection
- Application Summary : Calcein is used to modify Cerium oxide nanoparticles (CeO2 NPs) for intracellular reactive oxygen species (ROS) detection. The modified nanoparticles (CeO2-calcein) act as an intracellular ROS inactivation/visualization theranostic agent .
- Methods of Application : CeO2-calcein is taken up by both normal and cancer cells and is decomposed via endogenous or exogenous ROS, releasing brightly fluorescent calcein, which can be quantitatively detected using fluorescence microscopy .
- Results : The CeO2-calcein has selective cytotoxicity, inducing the death of human osteosarcoma cells and modulating the expression of key genes responsible for cell redox status as well as proliferative and migration activity .
2. Membrane Permeabilization
- Application Summary : Calcein is used in a dye leakage assay to monitor phospholipid vesicle disruption by alpha-synuclein (αSyn), a presynaptic protein that plays a central role in Parkinson’s disease (PD) .
- Methods of Application : The assay can be used to study the effect of mutations or post-translational modifications on αSyn-membrane interactions, to identify protein binding partners or chemical entities that perturb these interactions, and to study the effects of different lipids on the permeabilization activity of αSyn or any other protein .
- Results : The assay provides insights into the role of αSyn in PD and how its interactions with membranes can be modulated .
3. Interaction with Calcium Carbonate
- Application Summary : Calcein is used to assess mineral growth in calcifying organisms. It interacts with calcite and aragonite, modifying the shape and morphology of both polymorphs .
- Results : The results of this interaction have implications in biomineralization studies .
4. Cell Viability Assessment
- Application Summary : Calcein AM, a derivative of calcein, is a cell-permeant dye used to determine cell viability in most eukaryotic cells .
- Methods of Application : In live cells, the non-fluorescent calcein AM is converted to green-fluorescent calcein after acetoxymethyl ester hydrolysis by intracellular esterases .
- Results : The fluorescence of calcein is used as an indicator of cell viability .
5. Mineralization Assessment in Hydrogel Microspheres
- Application Summary : Calcein is used to assess mineralization by osteoblasts within microspheres . Fluorescence imaging of calcein bound to the calcium in hydroxyapatite permits assessment of the mineralized portion of the extracellular matrix .
- Results : As tissue engineers increasingly encapsulate osteoprogenitors within hydrogel scaffolds, calcein staining may prove a more reliable method to assess this mineralization .
6. Immersion Marking in Fish
- Application Summary : Calcein is used for immersion marking in fish . It is used to evaluate the reliability of mark quality in the sagittae, scales, and fin rays of fish .
7. Bone Mineralization
- Application Summary : Calcein is used to assess mineralization by osteoblasts within hydrogel microspheres . Fluorescence imaging of calcein bound to the calcium in hydroxyapatite permits assessment of the mineralized portion of the extracellular matrix .
- Results : As tissue engineers increasingly encapsulate osteoprogenitors within hydrogel scaffolds, calcein staining may prove a more reliable method to assess this mineralization .
8. Immersion Marking in Fish
Safety And Hazards
properties
IUPAC Name |
2-[[7'-[[bis(carboxymethyl)amino]methyl]-3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-2'-yl]methyl-(carboxymethyl)amino]acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H26N2O13/c33-21-7-23-19(5-15(21)9-31(11-25(35)36)12-26(37)38)30(18-4-2-1-3-17(18)29(43)45-30)20-6-16(22(34)8-24(20)44-23)10-32(13-27(39)40)14-28(41)42/h1-8,33-34H,9-14H2,(H,35,36)(H,37,38)(H,39,40)(H,41,42) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEGAKNSWVGKMLS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)OC23C4=C(C=C(C(=C4)CN(CC(=O)O)CC(=O)O)O)OC5=C3C=C(C(=C5)O)CN(CC(=O)O)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H26N2O13 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
622.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Orange powder; [Acros Organics MSDS] | |
Record name | Fluorexon | |
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URL | https://haz-map.com/Agents/13890 | |
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Product Name |
Calcein | |
CAS RN |
1461-15-0 | |
Record name | Calcein | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1461-15-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Oftasceine [INN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001461150 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Oftasceine | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB11184 | |
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Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | calcein | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=298193 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Glycine, N,N'-[(3',6'-dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-2',7'-diyl)bis(methylene)]bis[N-(carboxymethyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Oftasccine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.507 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | OFTASCEINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V0YM2B16TS | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.